3-[(2-fluorobenzoyl)amino]-3-(3-nitrophenyl)propanoic acid

• IUPAC Name: 3-[(2-fluorobenzoyl)amino]-3-(3-nitrophenyl)propanoic acid
• InChI: InChI=1S/C16H13FN2O5/c17-13-7-2-1-6-12(13)16(22)18-14(9-15(20)21)10-4-3-5-11(8-10)19(23)24/h1-8,14H,9H2,(H,18,22)(H,20,21)
• InChI Key: VBEXHHPJLOOALZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(CC(=O)O)C2=CC(=CC=C2)[N+](=O)[O-])F
• Molecular Formula: C16H13FN2O5
• DSSTOX Substance ID: DTXSID70409309
• Molecular Weight: 332.28 g/mol
• CAS No.: 5811-18-7

Description

3-[(2-fluorobenzoyl)amino]-3-(3-nitrophenyl)propanoic acid, also known as FNPA, is a synthetic compound that has gained attention in the scientific community due to its potential pharmacological properties. FNPA belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been studied for its anti-inflammatory and analgesic effects.

Mechanism of Action

3-[(2-fluorobenzoyl)amino]-3-(3-nitrophenyl)propanoic acid works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid molecules that play a role in inflammation and pain. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. This compound has been found to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(2-fluorobenzoyl)amino]-3-(3-nitrophenyl)propanoic acid in lab experiments is its specificity for COX enzymes, which allows for targeted inhibition of prostaglandin production. However, one limitation is the potential for off-target effects, which may affect other physiological processes. Another limitation is the need for further studies to determine the optimal dosage and administration of this compound.

Future Directions

3-[(2-fluorobenzoyl)amino]-3-(3-nitrophenyl)propanoic acid has shown promise as a potential candidate for the treatment of chronic pain and cancer. Future studies should focus on optimizing the synthesis method to achieve higher yields and purity of the compound. Further studies should also investigate the optimal dosage and administration of this compound for its potential therapeutic use. Additionally, the potential for off-target effects should be further investigated to ensure the safety of this compound in clinical use.

Scientific Research Applications

3-[(2-fluorobenzoyl)amino]-3-(3-nitrophenyl)propanoic acid has been studied for its potential pharmacological properties, especially in the field of pain management. Studies have shown that this compound has anti-inflammatory and analgesic effects, which make it a potential candidate for the treatment of chronic pain. This compound has also been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells.